Cas no 1803606-96-3 (potassium 2-[(2-aminoethyl phosphonato)oxy]acetic acid)

• Product Name: potassium 2-[(2-aminoethyl phosphonato)oxy]acetic acid
• CAS No: 1803606-96-3
• MF: C₄H₁₁KNO₆P
• MW: 239.205303430557
• CID: 5181869
• PubChem ID: 86775333
• Update Time: 2025-05-26

potassium 2-[(2-aminoethyl phosphonato)oxy]acetic acid Chemical and Physical Properties

Names and Identifiers

• potassium 2-[(2-aminoethyl phosphonato)oxy]acetic acid

• Inchi： 1S/C4H10NO6P.K.H/c5-1-2-10-12(8,9)11-3-4(6)7;;/h1-3,5H2,(H,6,7)(H,8,9);;
• InChI Key： QVKYKOAIJKZYDQ-UHFFFAOYSA-N
• SMILES： P(O)(=O)(OCCN)OCC(=O)O.[KH]

Additional information on potassium 2-[(2-aminoethyl phosphonato)oxy]acetic acid

Comprehensive Analysis of Potassium 2-[(2-aminoethyl phosphonato)oxy]acetic acid (CAS No. 1803606-96-3)

In the realm of specialty chemicals, Potassium 2-[(2-aminoethyl phosphonato)oxy]acetic acid (CAS No. 1803606-96-3) has garnered significant attention due to its unique molecular structure and versatile applications. This compound, often abbreviated as K-AEPOA, combines the properties of phosphonates and carboxylates, making it a valuable ingredient in industries ranging from agriculture to water treatment. Its chelating and sequestering abilities are particularly noteworthy, addressing modern challenges like scale inhibition and metal ion stabilization.

The molecular structure of Potassium 2-[(2-aminoethyl phosphonato)oxy]acetic acid features a phosphonate group linked to an aminoethyl moiety, which is further connected to a carboxylic acid functional group. This hybrid design enhances its reactivity and solubility, making it ideal for formulations requiring pH stability and biodegradability. Researchers have explored its potential in green chemistry applications, aligning with the global push for sustainable additives.

One of the most searched topics related to this compound is its role in water treatment solutions. With increasing concerns over hard water and corrosion control, K-AEPOA offers an eco-friendly alternative to traditional phosphonates. Its ability to bind calcium and magnesium ions prevents scale formation in industrial boilers and cooling systems, a feature highly valued in energy-efficient operations. Users frequently inquire about its compatibility with other water treatment chemicals, which has been confirmed in multiple studies.

In agriculture, Potassium 2-[(2-aminoethyl phosphonato)oxy]acetic acid is gaining traction as a micronutrient carrier. Its cation-chelating properties enhance the bioavailability of essential nutrients like iron and zinc, addressing soil deficiency issues. Farmers and agronomists often search for foliar spray formulations incorporating this compound, as it improves nutrient uptake while minimizing soil leaching.

The pharmaceutical and cosmetic industries also show interest in CAS No. 1803606-96-3 due to its mild and non-irritating properties. Formulators leverage its buffering capacity in skincare products, where maintaining pH balance is critical. Recent trends highlight its use in anti-aging serums and hair care products, driven by consumer demand for science-backed ingredients.

From a synthetic perspective, the production of K-AEPOA involves phosphorylation of 2-aminoethanol, followed by esterification with glyoxylic acid. This process, optimized for high yield and low waste, aligns with circular economy principles. Analytical techniques like NMR spectroscopy and HPLC are employed to ensure purity and consistency, key factors for industrial buyers.

Environmental safety is another hot topic surrounding this compound. Regulatory bodies have evaluated its aquatic toxicity and biodegradation profile, classifying it as low-risk for ecosystems. This aligns with the EPA’s Safer Choice criteria, making it a preferred option for eco-conscious manufacturers.

In conclusion, Potassium 2-[(2-aminoethyl phosphonato)oxy]acetic acid (CAS No. 1803606-96-3) stands at the intersection of innovation and sustainability. Its multifunctional nature answers pressing industry needs while adhering to environmental regulations. As research continues, its applications in advanced materials and biotechnology are expected to expand, solidifying its position as a high-performance chemical of the future.